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Compound of Interest

Compound Name: JNJ-6379

Cat. No.: B1574635

Audience: Researchers, scientists, and drug development professionals.

This document provides essential guidance on the personal protective equipment (PPE),
handling procedures, and disposal of the investigational new drug JNJ-6379 (also known as
Bersacapavir) in a laboratory setting. As INJ-6379 is an investigational compound, it should be
handled with caution, treating it as a potentially hazardous substance.[1] Adherence to
standard laboratory safety protocols is crucial to minimize exposure and ensure a safe working
environment.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
JNJ-6379. This guidance is based on general best practices for handling chemical and
biological hazards in a laboratory setting.[2][3][4][5]
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PPE Category

Equipment

Purpose

Specifications &
Best Practices

Body Protection

Laboratory Coat

Protects skin and
personal clothing from

splashes and spills.[4]

[5]

- Should be flame-
resistant if working
with flammable
solvents.- Must be
worn fully buttoned.-
Should be removed
before leaving the

laboratory.

Hand Protection

Disposable Nitrile

Gloves

Prevents direct skin
contact with the
compound.[2][3][4]

- Check for tears or
holes before use.-
Use a double layer of
gloves for added
protection.- Change
gloves immediately if
contaminated.- Do not
wear outside the

laboratory.

Eye and Face

Protection

Safety Glasses with
Side Shields or
Goggles

Protects eyes from
splashes, aerosols,
and dust.[3][4][5]

- Goggles are required
for procedures with a
high risk of splashing.-
A face shield should
be worn in addition to
goggles when
handling larger
quantities or during
procedures that may
generate significant

aerosols.

Respiratory Protection

N95 Respirator or
Higher

Protects against
inhalation of aerosols

or fine powders.

- Recommended
when handling the
powdered form of the
compound or when

there is a potential for
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aerosol generation.- A
risk assessment
should be conducted
to determine the
appropriate level of

respiratory protection.

Protects feet from - Shoes should be
Foot Protection Closed-toe Shoes spills and falling made of a non-porous
objects.[3] material.

Operational and Disposal Plans

Handling Procedures:

e Preparation:
o Review all available safety information and establish a designated work area.
o Ensure all necessary PPE is available and in good condition.
o Prepare all equipment and reagents before handling the compound.

¢ Weighing and Reconstitution:

o Handle the solid form of INJ-6379 in a chemical fume hood or other ventilated enclosure
to minimize inhalation risk.

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the powder.
o When preparing solutions, add the solvent to the solid slowly to avoid splashing.
e Experimental Use:

o All work with INJ-6379, both in solid and liquid form, should be conducted in a well-
ventilated area, preferably a chemical fume hood.

o Avoid direct contact with skin, eyes, and clothing.
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o In case of accidental exposure, follow standard first aid procedures and seek medical
attention if necessary.

Disposal Plan:

The disposal of investigational drugs must comply with federal, state, and local regulations.[6]

[71(8][°]
e Waste Segregation:

o All materials that have come into contact with JINJ-6379 (e.g., pipette tips, tubes, gloves,
weighing paper) should be considered contaminated waste.

o Segregate waste into sharps, solid waste, and liquid waste.
e Waste Containment:
o Solid Waste: Collect in a designated, labeled, and sealed hazardous waste container.[6]

o Liquid Waste: Collect in a compatible, sealed, and labeled hazardous waste container.[6]
Do not pour down the drain.

o Sharps: Dispose of in a designated sharps container.
o Waste Disposal:
o All waste contaminated with INJ-6379 must be disposed of as hazardous chemical waste.

o Arrange for pickup and disposal by a licensed hazardous waste management company.[6]
[8] High-temperature incineration is a common disposal method for pharmaceutical waste.
[10]

o Maintain accurate records of all disposed waste.

Experimental Workflow for Handling and Disposal of
JNJ-6379
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Caption: Workflow for the safe handling and disposal of INJ-6379.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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